A novel surfactant silica gel modified carbon paste electrode in micellar media for selective determination of diminazene aceturate in the presence of its stabilizer

RSC Advances Pub Date: 2015-05-22 DOI: 10.1039/C5RA06292F

Abstract

A novel irreversible anodic voltammetric method was introduced for selective determination of diminazene aceturate in the presence of phenazone as a stabilizer. A sensor based on a carbon paste electrode modified with silica gel in micellar media was introduced in a universal buffer solution (pH 2.0). The effect of various experimental parameters was investigated. Under optimized conditions, the differential pulse voltammetry exhibited acceptable analytical performances in terms of linearity (2.0 × 10−6 to 3.0 × 10−4 mol L−1) with correlation coefficients of; 0.9998 and 0.9996, detection limits; 5.27 × 10−9 and 1.2 × 10−8 mol L−1 and reproducibility (RSD < 2.0%) for the solution containing diminazene aceturate and phenazone respectively. The method is selective, sensitive and could be applied for simultaneous determination of diminazene aceturate and phenazone in veterinary preparations, spiked cattle's milk, and urine with satisfactory results.

Graphical abstract: A novel surfactant silica gel modified carbon paste electrode in micellar media for selective determination of diminazene aceturate in the presence of its stabilizer
A novel surfactant silica gel modified carbon paste electrode in micellar media for selective determination of diminazene aceturate in the presence of its stabilizer
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